N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C22H18N2O4S/c1-2-29(26,27)18-10-6-7-15(14-18)21(25)23-17-9-5-8-16(13-17)22-24-19-11-3-4-12-20(19)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: RTTZHPSIFZGGIE-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H18N2O4S
• Molecular Weight: 406.5 g/mol

Description

N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, also known as BDP-9066, is a novel small molecule compound that has gained significant attention in recent years due to its potential therapeutic applications. BDP-9066 belongs to the class of benzamide derivatives and has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects.

Scientific Research Applications

Antimalarial and Antiviral Research

Sulfonamide derivatives, including those similar to N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, have been investigated for their antimalarial properties. A study by Fahim and Ismael (2021) on antimalarial sulfonamides highlighted their potential in combating diseases like malaria and COVID-19 through computational calculations and molecular docking studies. The synthesized sulfonamides exhibited significant in vitro antimalarial activity with low cytotoxicity, suggesting their potential application in developing treatments for infectious diseases (Fahim & Ismael, 2021).

Cardiac Electrophysiology

Research on N-substituted imidazolylbenzamides or benzene-sulfonamides, as documented by Morgan et al. (1990), has shown promise in the field of cardiac electrophysiology. These compounds were found to have potency in vitro comparable to known class III agents, indicating their potential use in treating cardiac arrhythmias (Morgan et al., 1990).

Environmental Chemistry

In a study by Xia et al. (2016), remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives demonstrated an environmentally friendly approach to synthesizing N-(5-(phenylsulfonyl)quinolin-8-yl)benzamide derivatives. This method generates less odorous byproducts and highlights the environmental applications of sulfonamide derivatives in chemical synthesis (Xia et al., 2016).

Antidepressant Drug Development

The study of Lu AA21004's metabolism by Hvenegaard et al. (2012) provides insights into the oxidative metabolism of novel antidepressants. Although not directly related to N-(3-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, this research highlights the importance of understanding the metabolic pathways of sulfonamide derivatives in the development of new therapeutic agents (Hvenegaard et al., 2012).